N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C23H21N3O2/c1-28-18-12-9-17(10-13-18)11-14-23(27)25-20-7-3-2-6-19(20)21-16-26-15-5-4-8-22(26)24-21/h2-10,12-13,15-16H,11,14H2,1H3,(H,25,27)
• InChI Key: XVVHRWLCSLSELL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC=CC=C2C3=CN4C=CC=CC4=N3
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The structural elucidation of the synthesized imidazo-pyridine derivatives was performed by different spectroscopic techniques including IR, NMR, and Mass.

Chemical Reactions Analysis

The direct functionalization of imidazo[1,2-a]pyridines has been achieved through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Anticancer Agents

. .

Targeted Covalent Inhibitors (TCIs)

. .

Drug Prejudice Scaffold

. .

Optoelectronic Devices

.

Sensors

, demonstrating their versatility and wide range of applications.

Emitters for Confocal Microscopy and Imaging

. This highlights their potential in various technological applications.

Future Directions

Imidazo[1,2-a]pyridines are recognized as a valuable scaffold in organic synthesis and pharmaceutical chemistry, and their direct functionalization has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. Therefore, future research may focus on developing new synthetic methodologies and exploring their potential applications in medicinal chemistry and other fields.

Mechanism of Action

Target of Action

The compound N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3-(4-methoxyphenyl)propanamide is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are recognized as valuable heterocyclic scaffolds in pharmaceutical chemistry . They have been found to inhibit enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX) .

Mode of Action

The compound interacts with its targets (AChE, BChE, and LOX) by binding to their active sites . This interaction inhibits the activity of these enzymes, leading to changes in the biochemical processes they are involved in .

Biochemical Pathways

The inhibition of AChE and BChE enzymes affects the cholinergic pathway, which plays a crucial role in memory and cognition . The inhibition of LOX, on the other hand, affects the arachidonic acid pathway, which is involved in inflammation and immune response .

Result of Action

The inhibition of AChE, BChE, and LOX by this compound can lead to various molecular and cellular effects. For instance, the inhibition of AChE and BChE can potentially alleviate symptoms of Alzheimer’s disease . The inhibition of LOX can potentially reduce inflammation and modulate immune response .